Cas no 20017-68-9 (1-Bromo-3,3-diphenylpropane)

1-Bromo-3,3-diphenylpropane is a brominated organic compound featuring a propyl linker terminated by a bromine atom and substituted with two phenyl groups at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the reactive bromine moiety enables efficient functionalization via nucleophilic substitution or cross-coupling reactions, while the diphenyl groups contribute to steric and electronic stabilization. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecular architectures. Suitable for use in Grignard reactions and other organometallic transformations.
1-Bromo-3,3-diphenylpropane structure
1-Bromo-3,3-diphenylpropane structure
Product Name:1-Bromo-3,3-diphenylpropane
CAS No:20017-68-9
MF:C15H15Br
MW:275.183603525162
MDL:MFCD00044829
CID:88143
PubChem ID:88333
Update Time:2025-05-28

1-Bromo-3,3-diphenylpropane Chemical and Physical Properties

Names and Identifiers

    • (3-Bromopropane-1,1-diyl)dibenzene
    • 3,3-Diphenylpropyl bromide
    • (3-bromo-1-phenylpropyl)benzene
    • 1-Bromo-3,3-diphenylpropane
    • 3,3-diphenyl-1-bromopropane
    • 3,3-diphenyl-1-propyl bromide
    • 3-bromo-1,1-diphenyl-propane
    • 3-Bromo-1,1-diphenylpropane
    • benzene,1,1'-(3-bromopropylidene)bis
    • 1,1'-(3-Brompropylidene)bisbenzene
    • 3,3-diphenylpropylbromide
    • 1,1'-(3-Bromopropylidene)bisbenzene
    • benzene, 1,1'-(3-bromopropylidene)bis-
    • NSC72996
    • 3,3-diphenyl-1-propylbromide
    • SLHSRCBFPHCSGL-UHFFFAOYSA-N
    • (3-bromo-1-phenyl-propyl)benzen
    • AC-6704
    • FT-0607472
    • AN-584/43345393
    • CS-W012328
    • A4380
    • D2784
    • AS-36621
    • NSC 72996
    • NSC-72996
    • EN300-1869574
    • EINECS 243-467-8
    • MFCD00044829
    • DTXSID30173832
    • SCHEMBL2172475
    • NS00026497
    • 20017-68-9
    • AKOS015918003
    • DB-012071
    • MDL： MFCD00044829
    • Inchi： 1S/C15H15Br/c16-12-11-15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2
    • InChI Key： SLHSRCBFPHCSGL-UHFFFAOYSA-N
    • SMILES： BrCCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.03600
  • Monoisotopic Mass: 274.035713
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.3288 (rough estimate)
  • Melting Point: 39.0 to 43.0 deg-C
  • Boiling Point: 145°C/2mmHg(lit.)
  • Flash Point: 143.2°C
  • Refractive Index: 1.6822 (estimate)
  • PSA: 0.00000
  • LogP: 4.60350
  • Solubility: Not determined

1-Bromo-3,3-diphenylpropane Security Information

1-Bromo-3,3-diphenylpropane Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3,3-diphenylpropane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 20017-68-9 97%
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AstaTech
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AstaTech
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